2,6-difluoro-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]benzamide
• InChI: InChI=1S/C18H21F2N3OS/c1-22-6-8-23(9-7-22)16(13-5-10-25-12-13)11-21-18(24)17-14(19)3-2-4-15(17)20/h2-5,10,12,16H,6-9,11H2,1H3,(H,21,24)
• InChI Key: VJHFMBBVBZPGJE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=C(C=CC=C2F)F)C3=CSC=C3
• Molecular Formula: C18H21F2N3OS
• Molecular Weight: 365.4 g/mol

Description

2,6-difluoro-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as "compound X" in the literature.

Scientific Research Applications

Synthesis and Biological Activities

Research has been conducted on the synthesis of various benzamide derivatives, including those related to "2,6-difluoro-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide", focusing on their antimicrobial, antifungal, and anticancer activities. For instance, studies have reported on the microwave-assisted synthesis of hybrid molecules containing benzamide derivatives and their evaluation for antimicrobial, antilipase, and antiurease activities, revealing good to moderate antimicrobial activity against specific test microorganisms, as well as antiurease and antilipase activities (Başoğlu et al., 2013). Another study focused on the synthesis and characterization of novel thiophene-2-carboxaldehyde derivatives, highlighting their potent anticancer activity and their interaction with carrier proteins like Human Serum Albumin (HSA), which is crucial for understanding their pharmacokinetic mechanisms (Shareef et al., 2016).

Molecular Docking and Interaction Studies

The role of similar compounds in molecular docking studies, particularly in understanding their binding affinities to various biological targets such as 5-HT1A serotonin receptors, has been explored. These studies provide insights into the electrostatic interactions that underpin the observed biological activities and can guide the design of compounds with enhanced efficacy (Pessoa‐Mahana et al., 2012).

Imaging Agents for Cancer Diagnostics

Additionally, research into the synthesis of specific benzamide derivatives as potential PET (Positron Emission Tomography) imaging agents for cancer diagnostics has been reported. This includes the development of compounds aimed at imaging B-Raf(V600E) mutations in cancers, which represents a significant step forward in the non-invasive diagnosis and monitoring of cancer progression and response to therapy (Wang et al., 2013).